Cas no 899728-28-0 (ethyl 4-(4-fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(4-fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899728-28-0
• MF: C₂₀H₁₇FN₂O₆S
• MW: 432.422187566757
• CID: 5485222
• Update Time: 2025-06-08

ethyl 4-(4-fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-fluorophenyl)sulfonyloxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• ethyl 4-(4-fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H17FN2O6S/c1-3-28-20(25)19-17(29-30(26,27)16-10-6-14(21)7-11-16)12-18(24)23(22-19)15-8-4-13(2)5-9-15/h4-12H,3H2,1-2H3
• InChI Key： MFTYLHZZGINEQF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OS(C1=CC=C(F)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on ethyl 4-(4-fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Research Briefing on Ethyl 4-(4-Fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS: 899728-28-0)

This research briefing provides an in-depth analysis of the latest advancements related to ethyl 4-(4-fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS: 899728-28-0), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel pyridazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the fluorobenzenesulfonyl moiety enhances the compound's reactivity and selectivity, making it a valuable scaffold for drug development. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic asymmetric reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific enzymatic pathways, particularly those involving cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its applicability in the treatment of inflammatory diseases and neurodegenerative disorders. Additionally, molecular docking simulations have revealed strong binding affinities between the compound and target proteins, further supporting its therapeutic potential.

Despite these promising results, challenges remain in the large-scale production and formulation of ethyl 4-(4-fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate. Issues such as stability under physiological conditions and bioavailability need to be addressed through further research. Recent efforts have focused on derivatization and prodrug strategies to enhance the compound's pharmacokinetic properties.

In conclusion, ethyl 4-(4-fluorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a promising candidate for future drug development. Its multifaceted biological activities and synthetic versatility make it a subject of ongoing research. Continued exploration of its mechanisms of action and optimization of its chemical properties will be crucial for translating these findings into clinical applications.